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Compound of Interest

1-(azidomethoxy)-2-
Compound Name:
methoxyethane

Cat. No.: B2495723

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(azidomethoxy)-2-
methoxyethane, a bifunctional linker molecule increasingly utilized in the fields of
bioconjugation, drug development, and materials science. Its utility is primarily derived from the
presence of an azide group, which allows for its participation in highly efficient and specific
"click chemistry" reactions.

Core Concepts: The Power of Click Chemistry

1-(azidomethoxy)-2-methoxyethane is a key reagent in the copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC), a cornerstone of click chemistry. This reaction forms a stable triazole
linkage between an azide and a terminal alkyne. The reaction is highly efficient, proceeds
under mild, aqueous conditions, and is bioorthogonal, meaning it does not interfere with native
biological processes. These characteristics make it an ideal tool for labeling and modifying
sensitive biomolecules.

Physicochemical Properties

A summary of the key physicochemical properties of 1-(azidomethoxy)-2-methoxyethane is
presented in Table 1. This data is essential for understanding its behavior in various solvent
systems and for analytical characterization.
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Property Value Source
Molecular Formula CsH7NsO PubChem
Molecular Weight 101.11 g/mol PubChem
IUPAC Name 1-azido-2-methoxyethane PubChem
CAS Number 80894-21-9 PubChem
Appearance Not specified, likely a liquid Inferred

Expected to be soluble in
Solubility water and common organic Inferred from structure

solvents

Applications of 1-(azidomethoxy)-2-methoxyethane

The primary application of 1-(azidomethoxy)-2-methoxyethane is as a linker molecule in
various scientific domains.

Bioconjugation and Proteomics

In bioconjugation, this molecule can be used to attach probes, such as fluorescent dyes or
biotin, to biomolecules that have been metabolically or chemically engineered to contain an
alkyne group.[1][2] This enables a wide range of applications, including:

o Protein Labeling: For visualization and tracking of proteins in living cells.[3]
o Pull-down Assays: For the identification of protein-protein interactions.
» Enzyme Activity Profiling: By designing alkyne-containing substrates or inhibitors.

The hydrophilic nature of the methoxyethane group can help to improve the solubility of the
resulting bioconjugate.

Drug Development and Delivery

In drug development, click chemistry is employed to synthesize and modify drug candidates. 1-
(azidomethoxy)-2-methoxyethane can be used to:
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o PEGylation: While this is a very short PEG chain, the principle of attaching polyethylene
glycol (PEG) derivatives to drugs to improve their pharmacokinetic properties is a key
application of azide-alkyne chemistry.

 Linker for Antibody-Drug Conjugates (ADCs): Connecting a cytotoxic drug to an antibody for
targeted delivery.

o Formation of Prodrugs: Where the triazole linkage is designed to be cleaved under specific
physiological conditions.

Materials Science

In materials science, this azide can be used for the functionalization of surfaces and polymers.
This can be used to:

o Create Bioactive Surfaces: By attaching peptides or other biomolecules to a surface to
promote cell adhesion or other biological responses.

o Synthesize Functional Polymers: By incorporating the azide into a polymer backbone,
followed by modification with alkyne-containing molecules.

Experimental Protocols

While specific, detailed protocols for 1-(azidomethoxy)-2-methoxyethane are not extensively
published, the following represents a general procedure for a copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC) reaction for bioconjugation. Note: This protocol should be optimized for
specific applications.

Materials:

Alkyne-modified biomolecule (e.g., protein, peptide)

1-(azidomethoxy)-2-methoxyethane

Copper(ll) sulfate (CuSOa)

Sodium ascorbate
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 Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-
yl)methyl)amine (TBTA) as a copper ligand

e Reaction buffer (e.g., phosphate-buffered saline, pH 7.4)
Procedure:

o Preparation of Reagents:

o

Prepare a stock solution of the alkyne-modified biomolecule in the reaction buffer.

[e]

Prepare a stock solution of 1-(azidomethoxy)-2-methoxyethane in a compatible solvent
(e.g., DMSO or water).

[e]

Prepare a stock solution of CuSOas in water.

o

Prepare a fresh stock solution of sodium ascorbate in water immediately before use.

[¢]

Prepare a stock solution of the copper ligand (THPTA or TBTA) in a compatible solvent.
o Reaction Setup:

o In a microcentrifuge tube, combine the alkyne-modified biomolecule and 1-
(azidomethoxy)-2-methoxyethane. The molar ratio will need to be optimized but is
typically in the range of 1:10 to 1:50 (biomolecule:azide).

o Add the copper ligand to the reaction mixture. A typical ratio is 5 equivalents of ligand to 1
equivalent of CuSOQOa.

o Add the CuSOas solution. The final concentration of copper is typically in the range of 50-
100 pM.

o Initiate the reaction by adding the sodium ascorbate solution. The final concentration of
sodium ascorbate is typically 5-10 times the concentration of CuSQOa.

e |ncubation:
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o Incubate the reaction mixture at room temperature for 1-4 hours. The reaction time may
need to be optimized.

o Purification:

o Purify the resulting bioconjugate using an appropriate method, such as size-exclusion
chromatography, dialysis, or affinity chromatography, to remove excess reagents and
byproducts.

Quantitative Data

Due to the limited availability of specific quantitative data for 1-(azidomethoxy)-2-
methoxyethane in the peer-reviewed literature, Table 2 provides typical yield ranges for
CUuAAC reactions. These values can be used as a general guideline for what to expect when
using this reagent.

Reaction Type Substrates Typical Yield (%)

Bioconjugation Protein + Small Molecule 50-90

Small Molecule + Small

Organic Synthesis 80 -99
Molecule
Polymer Modification Polymer + Small Molecule 60 - 95
Visualizations

Copper(l)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) Mechanism
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Reactants

R1-N3

(1-(azidomethoxy)-2-methoxyethane)
Product
_ 1,4-disubstituted

RECECH 1,2,3-triazole

Catalyst

catalyzes
Cu(l)

Start:
Alkyne-modified protein

)

Add 1-(azidomethoxy)-2-methoxyethane
and Cu(l) catalyst premix

i

Gncubate at Room Temperature)

Purify labeled protein
(e.g., Size-Exclusion Chromatography)

'

End:
Characterize labeled protein
(e.g., SDS-PAGE, Mass Spectrometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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